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Compound of Interest

Compound Name: (3-methylphenyl) carbamate
CAS No.: 33222-69-4
Cat. No.: B13729655
Get Quote
. J

Executive Summary & Chemical Profile

(3-methylphenyl) carbamate, commonly known as Metolcarb or MTMC, is a potent carbamate
insecticide used in agricultural research and toxicological studies. While valuable for studying
acetylcholinesterase (AChE) kinetics, its neurotoxic potential demands a zero-tolerance
approach to mishandling.

This guide moves beyond generic "safety first” slogans to provide a scientifically grounded,
logistical framework for disposal. We treat the disposal process not as a janitorial task, but as a
chemical neutralization workflow designed to break the chain of toxicity.

Chemical Identity & Hazard Data
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Parameter Specification

) (3-methylphenyl) carbamate; Metolcarb; m-Tolyl
Chemical Name

methylcarbamate
CAS Number 1129-41-5
Molecular Formula CoH11NO:2
Primary Hazard Neurotoxin (Cholinesterase Inhibitor)
UN Number UN 2757 (Carbamate pesticides, solid, toxic)

Toxic Waste (Check local P-list/U-list variations;

RCRA Status often treated as P-listed equivalent due to acute
toxicity)
Signal Word DANGER

The Mechanism of Hazard (The "Why")

To dispose of this chemical safely, you must understand its biological mechanism. Metolcarb
acts by carbamylating the serine residue in the active site of the enzyme acetylcholinesterase
(AChE).

Unlike organophosphates, which permanently phosphorylate the enzyme, carbamates cause
reversible inhibition. However, the "reversible" nature is misleading in a safety context. The
carbamylated enzyme cannot hydrolyze acetylcholine, leading to an accumulation of
neurotransmitters at synaptic clefts. This results in:

o Muscarinic effects: Salivation, lacrimation, urination, defecation (SLUDGE).
 Nicotinic effects: Muscle fasciculations and paralysis.
o CNS effects: Respiratory depression and seizures.

Operational Implication: Because skin absorption is rapid and the onset of symptoms can be
delayed, double-gloving (Nitrile + Laminate) is mandatory during all disposal procedures to
prevent permeation.
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Disposal Decision Matrix & Workflow

The following diagram outlines the logical flow for categorizing and processing Metolcarb
waste. This ensures compliance with EPA regulations (40 CFR) and minimizes cross-

contamination risks.
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Figure 1: Cradle-to-Grave disposal workflow for Metolcarb, emphasizing the separation of bulk
waste from trace residues requiring decontamination.

Detailed Operational Protocols
Protocol A: Bulk Waste Management (Solids & Liquids)

Do not attempt to chemically neutralize bulk quantities of Metolcarb in the lab. The exothermic
nature of hydrolysis on a large scale can generate toxic aerosols.

e Segregation:

o Solids: Place contaminated gloves, weigh boats, and paper towels into a clear, 6-mil
polyethylene bag. Seal this bag and place it inside a rigid hazardous waste drum (fiber or

poly).

o Liquids: Collect solvent-based solutions in amber glass or HDPE carboys. Do not mix with
oxidizers (e.g., nitric acid) as this may evolve nitrogen oxide gases.

e Labeling:

o Affix a hazardous waste label immediately upon the first drop of waste entering the
container.

o Mandatory Fields: "Hazardous Waste," "Toxic," "(3-methylphenyl) carbamate," and
"Acetylcholinesterase Inhibitor.”

e Storage:
o Store in a Satellite Accumulation Area (SAA) near the point of generation.

o Ensure secondary containment (tray) can hold 110% of the volume of the largest
container.

Protocol B: Decontamination of Glassware (Alkaline
Hydrolysis)
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Use this protocol for glassware (flasks, spatulas) containing trace residues only. This relies on
the chemical susceptibility of the carbamate ester bond to high pH.

Mechanism:

(The toxic carbamate is cleaved into a phenol, carbonate, and methylamine.)

Steps:

o Preparation: Prepare a 1N Sodium Hydroxide (NaOH) solution (approx. 4% w/v) in a solvent
mixture of 50:50 Ethanol:Water. The ethanol helps solubilize the lipophilic carbamate to
ensure contact with the hydroxide.

e Soak: Submerge contaminated glassware in the NaOH bath for 24 hours.
 Verification: Check pH to ensure it remains >12. If pH drops, add more NaOH.

o Disposal of Rinsate: The resulting solution contains phenols and methylamine. It is still
hazardous chemical waste (due to pH and organic solvents) but is no longer acutely
neurotoxic. Label as "Basic Organic Waste" and dispose of through EHS.

e Final Wash: Rinse glassware with water and acetone, then wash with standard detergent.

Emergency Response & Spill Control

In the event of a spill during disposal, immediate action is required to prevent systemic toxicity.
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Scenario

Immediate Action

Technical Rationale

Skin Contact

Wash with soap and water for

15 min. Do not scrub.

Scrubbing increases dermal

blood flow and absorption rate.

Minor Spill (<10g)

Cover with vermiculite or sand.

Apply IN NaOH solution over

the absorbent.

NaOH initiates hydrolysis in
situ; absorbent prevents

spreading.

Evacuate to fresh air.[1][2]

Prevents hypoxia due to

Inhalation o T ) )
Administer Oxygen if trained. respiratory muscle paralysis.
) ) Atropine blocks muscarinic
_ Atropine Sulfate (Medical )
Antidote ) receptors, counteracting the
professionals only). ]
excess acetylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Management of
(3-methylphenyl) Carbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13729655/docs#operational-guide-safe-disposal-
and-management-of-3-methylphenyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b13729655/docs#operational-guide-safe-disposal-and-management-of-3-methylphenyl-carbamate
https://www.benchchem.com/product/b13729655/docs#operational-guide-safe-disposal-and-management-of-3-methylphenyl-carbamate
https://www.benchchem.com/product/b13729655/docs#operational-guide-safe-disposal-and-management-of-3-methylphenyl-carbamate
https://www.benchchem.com/product/b13729655/docs#operational-guide-safe-disposal-and-management-of-3-methylphenyl-carbamate
https://www.benchchem.com/product/b13729655?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

